Cas no 58246-80-3 (1-Acetyl-5-methoxyindole)

• Product Name: 1-Acetyl-5-methoxyindole
• CAS No: 58246-80-3
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 57251
• PubChem ID: 10352483
• Update Time: 2025-04-18

1-Acetyl-5-methoxyindole Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methoxy-1H-indol-1-yl)ethanone
• 1-ACETYL-5-METHOXY INDOLE
• 1-acetyl-5-methoxy-1H-indole
• 1-acetyl-5-methoxy-indole
• 1-acetyl-5-methyoxyindole
• 5-methoxy-N-acetylindole
• ACT05873
• N-acetyl-5-methoxyindole
• PubChem15859
• ZLD0377
• 1H-Indole,1-acetyl-5-methoxy- (9CI)
• 1-Acetyl-5-methoxyindole
• 58246-80-3
• A831801
• 1-(5-methoxyindol-1-yl)ethanone
• 1-(5-methoxy-1H-indol-1-yl)ethan-1-one
• DTXSID30438519
• FT-0656825
• AKOS006304866

• MDL： MFCD10698750
• Inchi： 1S/C11H11NO2/c1-8(13)12-6-5-9-7-10(14-2)3-4-11(9)12/h3-7H,1-2H3
• InChI Key： NYEPUHYQEZPPOG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=CN2C(C)=O

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.144
• Boiling Point: 306.164°C at 760 mmHg
• Flash Point: 138.963°C
• Refractive Index: 1.566
• PSA: 31.23
• LogP: 2.31000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles